![molecular formula C11H10BrNO2 B2759812 Ethyl 2-(2-bromophenyl)-2-cyanoacetate CAS No. 683220-26-0](/img/structure/B2759812.png)
Ethyl 2-(2-bromophenyl)-2-cyanoacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2-(2-bromophenyl)-2-cyanoacetate, also known as Bromocycloheptylcyanoacetate (BCCA), is a chemical compound that has gained significant attention in the scientific community due to its potential applications in organic synthesis and pharmaceutical research. This compound is a versatile building block that can be used to synthesize a wide range of organic compounds, making it an essential tool for researchers in the field of organic chemistry.
Scientific Research Applications
Radical Cyclisation and Heterocycle Synthesis
Ethyl 2-(2-bromophenyl)-2-cyanoacetate is employed as a building block in radical cyclisation reactions for synthesizing tri- and tetra-cyclic heterocycles. This process involves alkylating azoles like imidazoles, pyrroles, indoles, and pyrazoles, leading to the formation of new 6-membered rings attached to the azoles. This technique is significant in the formation of complex molecular structures in organic chemistry (Allin et al., 2005).
Synthesis of Substituted Furan, Thiophene, Pyrrole, and Aminothiazole
Ethyl cyanoacetate, a related compound, undergoes bromination to produce derivatives that react with various agents to afford highly substituted furan, thiophene, pyrrole, and 2-aminothiazole derivatives. This process is crucial for the synthesis of diverse organic compounds with potential applications in various fields of chemistry (Metwally, 2007).
Formation of Novel Compounds and Reaction Mechanisms
Ethyl α-substituted cyanoacetates, closely related to ethyl 2-(2-bromophenyl)-2-cyanoacetate, are used to prepare various compounds including hydrazides, azides, urethanes, and amino acids. These compounds are key in developing new synthetic routes and understanding reaction mechanisms in organic chemistry (Boivin et al., 1952).
Development of Pyridin-2-One Derivatives
Ethyl(1-phenylethylidene)cyanoacetate, similar in structure to ethyl 2-(2-bromophenyl)-2-cyanoacetate, reacts with cyanoacetamides to form various pyridin-2-ones. This process highlights the compound's utility in synthesizing complex organic structures, particularly in the field of heterocyclic chemistry (Fefelova et al., 2014).
Synthesis of Novel Indole-Based Compounds
Ethyl 2-(2-(1H-indol-3-yl)benzo[d]thiazol-3(2H)-yl)-2-cyanoacetate, a derivative of ethyl 2-(2-bromophenyl)-2-cyanoacetate, is used in the synthesis of novel compounds from reactions with benzothiazole and indole derivatives. This underscores its role in developing new organic molecules with potential pharmaceutical applications (Nassiri & Milani, 2020).
properties
IUPAC Name |
ethyl 2-(2-bromophenyl)-2-cyanoacetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrNO2/c1-2-15-11(14)9(7-13)8-5-3-4-6-10(8)12/h3-6,9H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWVZHVARRDRHKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C#N)C1=CC=CC=C1Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
683220-26-0 |
Source
|
Record name | ethyl 2-(2-bromophenyl)-2-cyanoacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.